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Compound of Interest

Compound Name: 5-Methoxypyridazin-3(2H)-one

Cat. No.: B039551 Get Quote

A comparative guide to the diverse bioactivities of pyridazinone derivatives, offering insights for

researchers, scientists, and drug development professionals.

The pyridazinone ring system, a six-membered heterocycle containing two adjacent nitrogen

atoms, has emerged as a "wonder nucleus" in medicinal chemistry. Its derivatives have

demonstrated a remarkable breadth of pharmacological activities, positioning them as

promising candidates for the development of novel therapeutics against a wide array of

diseases. This guide provides a comparative overview of the bioactivity of various pyridazinone

derivatives, with a focus on their cardiovascular, anticancer, anti-inflammatory, and

antimicrobial properties. While specific data for 5-Methoxypyridazin-3(2H)-one is not

extensively available in public literature, this comparison of other well-researched

pyridazinones will illuminate the therapeutic potential inherent in this versatile scaffold.

Cardiovascular Agents: Modulating Cardiac
Contractility and Vasodilation
Pyridazinone derivatives have made a significant impact in the field of cardiovascular medicine,

with compounds like Pimobendan and Levosimendan being used clinically. These agents, often

referred to as "inodilators," exhibit both positive inotropic (increasing the force of heart muscle

contraction) and vasodilatory effects.

Pimobendan, a benzimidazole-pyridazinone derivative, enhances cardiac contractility primarily

through two mechanisms: sensitization of the cardiac contractile apparatus to intracellular
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calcium and inhibition of phosphodiesterase III (PDEIII).[1][2] Calcium sensitization leads to a

more forceful contraction without a significant increase in myocardial oxygen demand.[1] PDEIII

inhibition results in increased levels of cyclic adenosine monophosphate (cAMP), leading to

vasodilation and a reduced workload for the heart.[2]

Levosimendan also acts as a calcium sensitizer by binding to cardiac troponin C, stabilizing its

calcium-induced conformational change and enhancing contractility.[3][4] Additionally, it exerts

vasodilatory effects by opening ATP-sensitive potassium channels in vascular smooth muscle.

[3][4] At higher doses, it can also act as a phosphodiesterase inhibitor.[3]

Signaling Pathway of Inodilators
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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